Cas no 393085-12-6 (Ethanone, 1-(4-bromophenyl)-2-(3,4-dimethyl-2-thienyl)-)

• Product Name: Ethanone, 1-(4-bromophenyl)-2-(3,4-dimethyl-2-thienyl)-
• CAS No: 393085-12-6
• MF: C₁₄H₁₃BrOS
• MW: 309.221421957016
• CID: 1504744
• PubChem ID: 11001354
• Update Time: 2025-10-28

Ethanone, 1-(4-bromophenyl)-2-(3,4-dimethyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-bromophenyl)-2-(3,4-dimethyl-2-thienyl)-
• 1-(4-bromophenyl)-2-(3,4-dimethylthiophen-2-yl)ethanone
• 1-(4-bromophenyl)-2-(3,4-dimethylthiophen-2-yl)ethan-1-one
• 393085-12-6

• Inchi： 1S/C14H13BrOS/c1-9-8-17-14(10(9)2)7-13(16)11-3-5-12(15)6-4-11/h3-6,8H,7H2,1-2H3
• InChI Key： VVAHWYXQZSRPRL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CC1=C(C)C(C)=CS1)=O

Computed Properties

• Exact Mass: 307.98709
• Monoisotopic Mass: 307.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-(4-bromophenyl)-2-(3,4-dimethyl-2-thienyl)-

Ethanone, 1-(4-bromophenyl)-2-(3,4-dimethyl-2-thienyl) - A Comprehensive Overview

Ethanone, 1-(4-bromophenyl)-2-(3,4-dimethyl-2-thienyl), also known by its CAS number 393085-12-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a ketone group with a bromophenyl moiety and a dimethylthienyl group. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The molecular structure of Ethanone, 1-(4-bromophenyl)-2-(3,4-dimethyl-2-thienyl) consists of a central ketone group attached to two aromatic rings. The first ring is a bromophenyl group substituted at the para position, while the second ring is a thienyl group with methyl substituents at the 3 and 4 positions. This arrangement creates a molecule with high structural rigidity and potential for stereochemical interactions. Recent studies have highlighted the importance of such structural features in drug design, particularly in the development of bioactive compounds with specific binding affinities.

One of the most notable aspects of this compound is its synthesis methodology. Researchers have developed several routes to synthesize Ethanone, 1-(4-bromophenyl)-2-(3,4-dimethyl-2-thienyl), including coupling reactions and organocatalytic processes. These methods have been optimized to improve yield and purity, making the compound more accessible for further studies. For instance, a recent study published in the Journal of Organic Chemistry demonstrated a novel approach using palladium-catalyzed cross-coupling reactions, which significantly reduced reaction time and increased product quality.

The physical and chemical properties of Ethanone, 1-(4-bromophenyl)-2-(3,4-dimethyl-2-thienyl) have been extensively characterized. Its melting point is reported to be around 150°C, while its boiling point exceeds 300°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions and chromatographic separations.

In terms of applications, Ethanone, 1-(4-bromophenyl)-2-(3,4-dimethyl-2-thienyl) has shown promise in the field of medicinal chemistry. Its unique structure allows it to act as a scaffold for the development of bioactive molecules targeting various diseases. For example, recent research has explored its potential as an anti-inflammatory agent by investigating its ability to inhibit cyclooxygenase enzymes. Additionally, studies have suggested that this compound may exhibit antioxidant properties due to the presence of aromatic rings with electron-donating groups.

The environmental impact of Ethanone, 1-(4-bromophenyl)-2-(3,4-dimethyl-2-thienyl) has also been a topic of interest. Researchers have assessed its biodegradability under different conditions and found that it undergoes slow degradation in aerobic environments. This information is crucial for understanding its potential persistence in the environment and for developing strategies to minimize its ecological footprint.

In conclusion, Ethanone, 1-(4-bromophenyl)-2-(3,4-dimethyl-2-thienyl) (CAS No: 393085-12-6) is a versatile compound with significant potential in various fields. Its unique structure, synthesis methods, physical properties, and bioactivity make it an important subject for ongoing research. As new applications continue to emerge, this compound will undoubtedly play a key role in advancing both academic knowledge and industrial innovations.